Cas no 2034634-11-0 (6-ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide)

• Product Name: 6-ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide
• CAS No: 2034634-11-0
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5982234
• PubChem ID: 92104139
• Update Time: 2025-05-20

6-ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide
• 6-ethoxy-N-(furan-2-ylmethyl)pyrimidine-4-carboxamide
• F6494-0746
• AKOS026691482
• 2034634-11-0
• 6-ethoxy-N-[(furan-2-yl)methyl]pyrimidine-4-carboxamide

• Inchi： 1S/C12H13N3O3/c1-2-17-11-6-10(14-8-15-11)12(16)13-7-9-4-3-5-18-9/h3-6,8H,2,7H2,1H3,(H,13,16)
• InChI Key： LENIUICWFHLNQE-UHFFFAOYSA-N
• SMILES： C1N=C(OCC)C=C(C(NCC2=CC=CO2)=O)N=1

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide

6-Ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide: A Comprehensive Overview

The compound 6-Ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide, identified by the CAS number 2034634-11-0, is a highly specialized organic compound with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, applications, and recent advancements associated with this compound.

Chemical Structure and Synthesis

The molecular structure of 6-Ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide is characterized by a pyrimidine ring system, which serves as the central scaffold. The pyrimidine ring is substituted at the 4-position with a carboxamide group and at the 6-position with an ethoxy group. Additionally, the nitrogen atom in the pyrimidine ring is substituted with a furan-2-ylmethyl group. This substitution pattern contributes to the compound's unique electronic properties and bioactivity.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. Recent studies have explored more efficient synthetic pathways to enhance yield and purity, making this compound more accessible for large-scale production.

Biological Activity and Applications

6-Ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide has demonstrated significant biological activity in various assays. It has been reported to exhibit potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory drugs. Furthermore, this compound has shown selective inhibitory effects on certain enzymes involved in cellular signaling pathways, which could be exploited for therapeutic interventions in chronic diseases such as cancer and neurodegenerative disorders.

In recent years, researchers have investigated the potential of this compound as a lead molecule in drug discovery programs. Its ability to modulate key cellular targets has been validated through in vitro and in vivo studies, highlighting its translational potential.

Recent Research Findings

The latest research on 6-Ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide has focused on understanding its mechanism of action at the molecular level. Studies have revealed that the compound interacts with specific protein kinases, leading to downstream effects on cell proliferation and apoptosis. These findings have opened new avenues for exploring its role in targeted therapies.

Additionally, computational modeling techniques have been employed to predict the binding affinity of this compound to various drug targets. These computational studies have provided valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

Future Directions

The future of CAS No: 2034634-11-0 lies in its potential applications across multiple therapeutic areas. Ongoing clinical trials are evaluating its efficacy in treating inflammatory diseases and cancer. Furthermore, researchers are exploring its potential as a component in combination therapies to enhance treatment outcomes while minimizing adverse effects.

In conclusion, 6-Ethoxy-N-(furan-2-yl)methylpyrimidine-4-carboxamide represents a compelling example of how innovative chemical synthesis and cutting-edge biological research can lead to groundbreaking discoveries in the field of medicinal chemistry. As research continues to unfold, this compound holds immense promise for advancing medical science and improving human health.